
PTP1B-IN-15: Application Notes and Protocols
for Cell Culture Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PTP1B-IN-15

Cat. No.: B3025198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase that

serves as a critical negative regulator in various cellular signaling pathways.[1] It is ubiquitously

expressed and has been implicated in the regulation of insulin and leptin signaling, making it a

significant therapeutic target for type II diabetes and obesity.[2][3] Furthermore, emerging

evidence highlights the dual role of PTP1B in cancer, where it can function as either a tumor

suppressor or an oncogene depending on the cellular context.[1][4] PTP1B-IN-15 is a potent

and selective inhibitor of PTP1B, offering a valuable chemical tool for investigating the

physiological and pathological roles of PTP1B in cell-based models.[2] These application notes

provide detailed protocols for the preparation and use of PTP1B-IN-15 in cell culture

experiments.
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Characteristic Description Citation

IUPAC Name

2-(5-(3-(2-fluorophenyl)-1H-

pyrazol-5-yl)-1H-pyrazol-1-

yl)acetic acid

Molecular Formula C14H11FN4O2

Molecular Weight 286.26 g/mol

Appearance Crystalline solid

Purity >98%

Solubility Soluble in DMSO [2]

Storage

Store solid at -20°C. Store

stock solutions in aliquots at

-80°C to avoid repeated

freeze-thaw cycles. Stock

solutions are stable for up to 6

months at -80°C and 1 month

at -20°C.

[2]

Mechanism of Action
PTP1B primarily dephosphorylates the insulin receptor (IR) and insulin receptor substrate (IRS)

proteins, thereby attenuating insulin signaling.[5] It also negatively regulates the leptin signaling

pathway by dephosphorylating Janus kinase 2 (JAK2).[6] In cancer, PTP1B has been shown to

dephosphorylate and activate the proto-oncogene Src, promoting cell migration.[7] PTP1B-IN-
15, as a potent inhibitor, blocks the catalytic activity of PTP1B. This leads to increased

phosphorylation of its substrates, thereby enhancing downstream signaling cascades.
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Preparation

Experimentation Analysis

Prepare PTP1B-IN-15 Stock Solution (in DMSO) Determine Optimal Concentration (Dose-Response) Determine Optimal Incubation Time (Time-Course)

Treat Cells with PTP1B-IN-15 and ControlsSeed Cells Perform Specific Assay (e.g., Viability, Western Blot) Data Acquisition and Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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